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Quizalofop-P toxicity and ecotoxicity profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Quizalofop-P

CAS No.: 100646-51-3

Cat. No.: S001433

Mammalian and Cellular Toxicity Profile

The toxicity profile of Quizalofop-P-ethyl (QpE) varies from slightly toxic in mammals to demonstrating
more significant effects in human cell models, with commercial formulations often being more toxic than the

active ingredient alone.

Table 1: Mammalian and Cellular Toxicity of Quizalofop-P-ethyl

Test System / o . Source |
Aspect . Key Findings /| Endpoints

Organism Context
Acute Toxicity Rat (Oral LDso) 1182 - 1670 mg/kg (slightly toxic) [1]

Rat (Inhalation LCso0) 5.8 mg/L (technical, 4-hour) [1]

Rabbit (Dermal >2000 mg/kg (slightly toxic) [1]
LDso)
Chronic Toxicity Rat (90-day) Liver lesions & increased liver weight at
>6.4 mg/kg/day [1]
Dog (1-year) No observed effects at up to 10 mg/kg/day

[1]
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Aspect

Reproductive
Toxicity

Developmental
Toxicity

Mutagenicity

Carcinogenicity

Cytotoxicity &
Oxidative Stress

Test System /
Organism

Rat (Two-
generational)

Rat (Teratogenicity)

Ames Test, Chinese
Hamster Ovary Cells

Mouse (18-month
study)

Human Hepatoma
(HepG2) Cells

ToxTracker Assay
(Stem Cells)

- . Source |
Key Findings / Endpoints
Context

Increased liver weights in offspring at >2.5
mg/kg/day [1]

No teratogenic effects at up to 300
mg/kg/day [1]

No mutagenic or genotoxic activity
observed [1]

No carcinogenic or tumor-causing activity
reported [1]

Cytotoxicity induced; Reactive Oxygen
Species (ROS) generation detected.
Commercial formulation (Targa Super) was
more toxic than QpE alone [2]

Induced oxidative stress and an unfolded
protein response, suggesting potential
mechanisms related to carcinogenicity [2]

Ecotoxicity and Environmental Fate

QpE presents a significant hazard to aquatic life, particularly to fish, while its potential for groundwater

contamination is low due to its strong adsorption to soil.

Table 2: Ecotoxicity and Environmental Fate of Quizalofop-P-ethyl

Cat Test System | A t Key Findi | Endpoint source
ategor es stem | Aspec ey Findings / Endpoints
gory y P y g P Context
Avian Toxicity Bobwhite Quail (8-day >5000 ppm (practically non-toxic) [1]
dietary LCso)
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Category Test System | Aspect

Aquatic Toxicity Rainbow Trout (96-h

LCso)

Bluegill Sunfish (96-h
LCso)

Zebrafish Embryo (96-h
LCso)

Other Organisms Bees (48-h contact

LDso)

Environmental Soil Half-life

Fate

Soil Adsorption

Mobility in Water

- . Source /
Key Findings / Endpoints
Context

10.7 mg/L [1]
0.46 - 2.8 mg/L (highly to very highly
toxic) [1]

0.23 mg/L [3] Study details

in [3]

>100 pg/bee (practically non-toxic) [1]

~60 days (moderately persistent) [1]

High; Koc of 510 (strongly adsorbed,
low leaching potential) [1]

Low mobility; should not leach
significantly [1]

Detailed Experimental Protocols

For researchers looking to replicate or design related studies, here are the methodologies from key cited

papers.

1. Protocol: Zebrafish Embryo Toxicity and Cardiotoxicity [3] This study investigated the developmental

and cardiac toxicity of QpE on zebrafish embryos.

e Test Organism: Zebrafish (Danio rerio) embryos.
e Test Substance: Quizalofop-P-ethyl (=98% purity).

e Exposure Design:
o Embryos were exposed to 0.10, 0.20,
fertilization (hpf).

0.30, 0.40, and 0.50 mg/L of QpE for 120 hours post-

o The LCso at 96 hpf was determined to be 0.23 mg/L.
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e Endpoint Assessments:

o Lethality & Development: Mortality rate, hatching rate, and morphological defects were

monitored.

o Cardiovascular Function: Heart morphology and performance (e.g., heart rate, pericardial
edema) were assessed.
o Histopathology & Inflammation: Heart tissue was examined for structural changes and
inflammatory response (e.g., neutrophil infiltration).

o Gene Expression: The expression levels of genes related to heart development (e.g., vmhc,
myh6) and inflammation (e.qg., tnfa, il1b) were analyzed using qPCR. A protein-protein
interaction (PPI) network was constructed to explore connections between these genes.

The experimental workflow for this study is outlined below.

Lethality & Developmental

Assessment

(Zebrafish Embryo Collectior)

Exposure to QpE
(0.10 - 0.50 mg/L for 120 h)

Cardiovascular
Morphology & Function

Histopathological
Examination

PPI Network Analysis

Cardiotoxicity & Inflammatory
Response Identified

Click to download full resolution via product page

Experimental workflow for zebrafish embryo toxicity study

Gene Expression Analysis
(Heart & Inflammation)

2. Protocol: Cytotoxicity and Oxidative Stress in Human Cells [2] This study compared the toxicity of

herbicide active ingredients, including QpE, to their commercial formulations in human cell lines.
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¢ Cell Lines: Human hepatoma HepG2 cells and immortalised human fibroblasts.
o Test Substances: QpE active ingredient and its commercial formulation, Targa Super.
e Cytotoxicity Assay (MTT Assay):
o Cells were exposed to a range of concentrations of the test substances.
o After exposure, MTT solution was added, and the resulting formazan crystals were dissolved.
The absorbance was measured to determine cell viability (ICso values were calculated).
e Oxidative Stress Measurement (DCFDA Assay):
o Cells were loaded with a fluorescent probe (DCFH-DA).
o Upon exposure to ROS, the probe becomes fluorescent. Fluorescence intensity was measured
to quantify ROS generation.
¢ Mechanistic Toxicity (ToxTracker Assay):
o This assay uses mouse embryonic stem cells with fluorescent reporters for specific pathways.
o Cells were exposed to QpE and Targa Super, and activation of reporters for oxidative stress
and the unfolded protein response was monitored.

The logical flow for the cellular toxicity assessment is as follows.

Culture Human Cells
(HepG2, Fibroblasts)

Exposure to:
QpE Active Ingredient
OR
Targa Super Formulation

MTT Assay DCFDA Assay ToxTracker Assay
(Cell Viability) (ROS Detection) (Mechanism Screening)

Formulation More Oxidative Stress Unfolded Protein
(3Y)(0) (0)'([} Induced Response Induced
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Logical flow of cellular toxicity assessment
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Key Conclusions for Risk Assessment

e Formulation vs. Active Ingredient: The commercial formulation Targa Super was more cytotoxic
than quizalofop-P-ethyl alone in human cell models [2]. This underscores the importance of
evaluating full formulations in regulatory risk assessments, not just active ingredients.

e Aquatic Hazard: QpE is highly toxic to fish, with a 96-hour LCso in bluegill sunfish as low as 0.46
mg/L [1]. The zebrafish embryo LCso of 0.23 mg/L and the observed cardiotoxicity [3] confirm a
significant risk to aquatic vertebrates.

¢ Mechanisms of Action: Beyond its primary mode of action in plants (ACCase inhibition), QpE
induces oxidative stress and an unfolded protein response in mammalian cells [2]. In zebrafish, it
disrupts the expression of genes critical for heart development and triggers inflammation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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